3-Bromo-2-ethyl-6-nitropyridine
Cat. No. B8296415
M. Wt: 231.05 g/mol
InChI Key: NHRIBLYRRBJPGF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09382228B2
Procedure details
A mixture of 3-bromo-2-ethyl-6-nitropyridine (2.31 g, 10.0 mmol), 2-chloropyridin-4-ol (2.59 g, 20.0 mmol) and K2CO3 (4.15 g, 30.0 mmol) in DMA (20 mL) was sparged with Ar and heated at 105° C. overnight. The mixture was cooled to RT, treated with EtOAc, washed successively with 10% K2CO3 (1×), 5% LiCl (1×) and brine (1×), dried over Na2SO4, concentrated to dryness and purified via silica gel chromatography (EtOAc/Hex) to afford 3-((2-chloropyridin-4-yl)oxy)-2-ethyl-6-nitropyridine (892 mg, 25%). MS (ESI) m/z: 280.1 (M+H+).
Yield
25%
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[C:3]([CH2:11][CH3:12])=[N:4][C:5]([N+:8]([O-:10])=[O:9])=[CH:6][CH:7]=1.[Cl:13][C:14]1[CH:19]=[C:18]([OH:20])[CH:17]=[CH:16][N:15]=1.C([O-])([O-])=O.[K+].[K+]>CC(N(C)C)=O>[Cl:13][C:14]1[CH:19]=[C:18]([O:20][C:2]2[C:3]([CH2:11][CH3:12])=[N:4][C:5]([N+:8]([O-:10])=[O:9])=[CH:6][CH:7]=2)[CH:17]=[CH:16][N:15]=1 |f:2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
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2.31 g
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Type
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reactant
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Smiles
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BrC=1C(=NC(=CC1)[N+](=O)[O-])CC
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Name
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Quantity
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2.59 g
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Type
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reactant
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Smiles
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ClC1=NC=CC(=C1)O
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Name
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Quantity
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4.15 g
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[K+].[K+]
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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CC(=O)N(C)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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105 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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was sparged with Ar
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was cooled to RT
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ADDITION
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Type
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ADDITION
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Details
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treated with EtOAc
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WASH
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Type
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WASH
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Details
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washed successively with 10% K2CO3 (1×), 5% LiCl (1×) and brine (1×)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated to dryness
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CUSTOM
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Type
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CUSTOM
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Details
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purified via silica gel chromatography (EtOAc/Hex)
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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ClC1=NC=CC(=C1)OC=1C(=NC(=CC1)[N+](=O)[O-])CC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 892 mg | |
| YIELD: PERCENTYIELD | 25% | |
| YIELD: CALCULATEDPERCENTYIELD | 31.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
